Sulfobenzoic acids
Sulfobenzoic acids are a class of organic compounds characterized by the presence of one or more sulfonic acid functional groups (-SO3H) attached to a benzene ring. These compounds exhibit strong acidic properties due to the presence of the highly electronegative sulfur atom, which facilitates easy proton donation in aqueous solutions.
Sulfobenzoic acids find applications across various industries including pharmaceuticals, agrochemicals, and dye synthesis. In the pharmaceutical sector, they are used as intermediates for drug synthesis or as pharmacological agents due to their unique physicochemical properties such as high solubility and stability. For agricultural uses, sulfobenzoic acid derivatives can enhance plant growth and protect crops from diseases by acting as fungicides or herbicides.
In the dye industry, these compounds serve as precursors for synthesizing water-soluble dyes with excellent color intensity and durability. Their ability to form stable complexes with metal ions makes them valuable in complexometric titrations and chelating agents. The versatile nature of sulfobenzoic acids allows for their modification into various functional derivatives, further expanding their potential applications in different fields.
These compounds are typically prepared by the sulfonation of benzoic acid or its derivatives using concentrated sulfuric acid under controlled conditions. Their chemical stability and reactivity make them indispensable in numerous synthetic processes within the chemical industry.

Structure | Chemical Name | CAS | MF |
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Benzoic acid,2-hydroxy-5-sulfo-, hydrate (1:1) | 304851-84-1 | C7H6O6S.H2O |
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3-Amino-5-sulfosalicylic Acid | 6201-86-1 | C7H7NO6S |
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2-(2-Benzylidenehydrazinyl)-5-sulfobenzoic acid | 68648-39-5 | C14H12N2O5S |
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Sulfosalicylic Acid | 97-05-2 | C7H6O6S |
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4-Sulfobenzoic acid | 636-78-2 | C7H6O5S |
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5-sulfobenzene-1,3-dicarboxylic acid | 22326-31-4 | C8H6O7S |
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Sodium 4-Carboxy-2-sulfobenzoate | 19089-60-2 | C8H5NaO7S |
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Sodium 3,5-Dicarboxybenzenesulfonate | 6362-79-4 | C8H5NaO7S |
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Potassium 4-Carboxybenzenesulfonate | 5399-63-3 | C7H5O5S-.K+ |
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2-sulfobenzoic acid hydrate | 123333-68-6 | C7H6O5S.H2O |
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